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Compound of Interest

Compound Name: 2-Trimethylsilylfuran

CAS No.: 1578-33-2

Cat. No.: B074580 Get Quote

Introduction & Strategic Utility
2-Trimethylsilylfuran (CAS 1578-33-2) is a pivotal building block in organic synthesis. Unlike

its oxygenated counterpart (2-trimethylsilyloxyfuran), this C-silylated furan retains the

aromaticity of the ring while activating the C5 position for electrophilic substitution or serving as

a "masked" furan that can be deprotected or transformed via Brook-type rearrangements.

Key Applications:

Diels-Alder Cycloadditions: The TMS group exerts a steric and electronic influence, often

improving regioselectivity in [4+2] cycloadditions.

Cross-Coupling: Acts as a nucleophile in Hiyama coupling reactions.

Regioselective Functionalization: The C2-TMS group blocks one

-position, directing subsequent lithiation or electrophilic attack to the C5 position.

Synthesis Protocol: Direct C2-Lithiation
The most reliable method for synthesizing 2-trimethylsilylfuran is the direct deprotonation of

furan using n-butyllithium (n-BuLi) followed by electrophilic trapping with chlorotrimethylsilane

(TMSCl).
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Reaction Scheme:

Reagents & Equipment
Furan (Reagent Grade): Must be freshly distilled from CaH

to remove water and stabilizers (BHT).

n-Butyllithium (n-BuLi): 1.6 M or 2.5 M in hexanes. Titrate before use to ensure accurate

stoichiometry.

Chlorotrimethylsilane (TMSCl): Distill over quinoline or CaH

to remove HCl/water.

Solvent: Anhydrous THF (Tetrahydrofuran), sparged with Argon/Nitrogen.

Cryogenic Bath: Dry ice/acetone (-78°C) and Ice/Water (0°C).

Step-by-Step Procedure
Step 1: System Preparation

Flame-dry a 500 mL two-neck round-bottom flask (RBF) equipped with a magnetic stir bar,

rubber septum, and nitrogen inlet.

Flush the system with dry nitrogen for 15 minutes while cooling to room temperature.

Step 2: Solvation and Cooling

Charge the flask with anhydrous THF (100 mL) and freshly distilled furan (3.40 g, 50 mmol).

Cool the solution to -78°C using a dry ice/acetone bath. Allow 15 minutes for thermal

equilibration.

Expert Insight: Furan has a low boiling point (31°C). Keeping the system cold prevents

evaporation into the headspace, ensuring accurate stoichiometry.

Step 3: Lithiation (Deprotonation)
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Add n-BuLi (55 mmol, 1.1 equiv) dropwise via syringe over 20 minutes.

Critical Control: Maintain the internal temperature below -60°C during addition to prevent

decomposition of the THF by the organolithium.

After addition, remove the cooling bath and allow the mixture to warm to 0°C (ice bath) and

stir for 30–45 minutes.

Mechanism: Furan protons are weakly acidic (pKa ~35). Warming to 0°C is necessary to

drive the deprotonation to completion, generating 2-lithiofuran (a yellow/pale orange

solution).

Step 4: Silylation

Cool the reaction mixture back to -78°C.

Add TMSCl (6.0 g, 55 mmol, 1.1 equiv) dropwise.

Allow the reaction to warm slowly to room temperature overnight (approx. 12 hours). The

solution will become cloudy as LiCl precipitates.

Step 5: Workup & Purification

Quench: Add saturated aqueous NH

Cl (50 mL) to destroy unreacted organolithiums.

Extraction: Extract with diethyl ether (3 x 50 mL).

Wash: Wash combined organics with brine (50 mL) and water (50 mL).

Drying: Dry over anhydrous MgSO

, filter, and concentrate carefully on a rotary evaporator.

Caution: The product is volatile (BP ~124°C). Do not use high vacuum or excessive heat

during concentration.
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Distillation: Purify by fractional distillation at atmospheric pressure. Collect the fraction boiling

at 124–125°C.

Mechanism & Workflow Visualization
The following diagram illustrates the reaction pathway and critical decision nodes in the

workflow.

Start: Furan + THF Cool to -78°C Add n-BuLi
(Deprotonation)

Warm to 0°C
(Form 2-Li-Furan)

 Kinetic Control
Cool to -78°C Add TMSCl

(Electrophilic Trap) Quench & Extract
 Warm to RT

2-Trimethylsilylfuran
 Distillation

Click to download full resolution via product page

Caption: Step-wise synthesis workflow for 2-trimethylsilylfuran ensuring kinetic control during

lithiation.

Characterization Data
Validation of the synthesized product is achieved through Nuclear Magnetic Resonance (NMR)

and physical property verification.[1][2][3]

Physical Properties
Property Value Notes

Molecular Formula

C

H

OSi

Molecular Weight 140.26 g/mol

Boiling Point 124–125°C At 760 mmHg (Atmospheric)

Density 0.880 g/mL At 25°C

Appearance Colorless Liquid
Turns yellow upon

oxidation/aging

Spectroscopic Data
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1.

H NMR (300 MHz, CDCl

) The spectrum is characterized by a strong singlet for the trimethylsilyl group and three distinct
signals for the furan ring protons.

Shift (

, ppm)
Multiplicity Integration Assignment

0.28 Singlet (s) 9H

–Si(CH

)

6.40
Doublet of Doublets

(dd)
1H H-4 (Ring)

6.63 Doublet (d) 1H H-3 (Ring)

7.60 Doublet (d) 1H H-5 (Ring)

Note: Coupling constants (

) are typically

Hz and

Hz.

2.

C NMR (75 MHz, CDCl

)

-1.5 (TMS methyls)

109.8 (C-4)

120.5 (C-3)

146.5 (C-5)
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161.0 (C-2, ipso-carbon attached to Si)

3. Infrared Spectroscopy (Neat)

2960 cm

: C-H stretch (Alkyl/TMS)

1250 cm

: Si-C stretch (Strong, characteristic of TMS)

840 cm

: Si-C rocking/deformation

Safety & Handling
Pyrophoric Hazard: n-Butyllithium is pyrophoric. All transfers must be done using cannula

techniques or gas-tight syringes under an inert atmosphere.

Flammability: Furan and THF are highly flammable. Ensure all heating sources are removed

before quenching.

Storage: Store 2-trimethylsilylfuran at 2–8°C under an inert atmosphere (Argon) to prevent

protodesilylation or oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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